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Chlorothalonil-13C2 Specification and Use

Chlorothalonil-13C2 is a stable, heavy isotope-labeled analog of Chlorothalonil, where two carbon atoms
are replaced with the 13C isotope [1]. Its primary use is as an internal standard for quantitative analysis using
techniques like GC-MS or LC-MS, helping to improve the accuracy and reliability of residue measurement

[1].

The table below summarizes its core technical data:

Property Description

Molecular Formula 061302C|4N2 [1]

CAS Number 2767332-24-9 [1]

Molar Mass 267.90 g/mol [1]

IUPAC Name 2,4,5,6-tetrachlorobenzene-1,3-dicarbonitrile-13C,, [1]

Application Internal standard for quantitative NMR, GC-MS, or LC-MS analysis [1]
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Analytical Method for Chlorothalonil Residue

Since a direct synthesis protocol is not available, a validated analytical method for detecting chlorothalonil in
complex matrices is highly relevant for researchers using the labeled standard. The following workflow is

based on a modified QUEChERS method developed for agricultural commodities [2].

Figure 1: QUEChERS Analytical Workflow for Chlorothalonil
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Key Details of the Protocol [2]:

e Sample Preparation: Representative agricultural commodities (e.g., brown rice, soybean, potato,
mandarin, pepper) are homogenized.

e Extraction: The sample is extracted with 1% formic acid in acetonitrile in the presence of
QUECHhERS "Original" salts.

e Clean-up: The extract is purified using dispersive Solid-Phase Extraction (d-SPE) with sorbents PSA
(Primary Secondary Amine) and C18.
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¢ Instrumental Analysis: The final extract is analyzed by Gas Chromatography coupled with
Tandem Mass Spectrometry (GC-MS/MS).

e Method Performance: This method was validated with a limit of quantification (LOQ) of 0.01
mgl/kg, meeting the stringent requirements of food safety monitoring systems like the Positive List
System (PLS) [2].

Production Context and Safe Handling

While the exact synthesis of the labeled compound is not detailed, understanding the production of unlabeled

Chlorothalonil provides context for the starting point of its synthesis.

¢ Production of Unlabeled Chlorothalonil: The primary industrial method involves the direct
chlorination of isophthalonitrile using chlorine gas [3] [4]. An alternative route is the dehydration
of tetrachloroisophthaloyl amide with phosphoryl chloride [3].

¢ Toxicity and Regulation: Chlorothalonil is classified as a Group 2B "possible human carcinogen”
by the IARC [3]. Its use has been banned in the European Union and Switzerland due to
environmental concerns, particularly the high toxicity and persistence of its breakdown products in
groundwater [3]. It is also highly toxic to fish and aquatic organisms [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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production-of-chlorothalonil-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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